Cas no 80231-38-5 (7-Methylquinoline-3-carbaldehyde)

7-Methylquinoline-3-carbaldehyde structure

80231-38-5 structure

Product Name:7-Methylquinoline-3-carbaldehyde

CAS No:80231-38-5

Molecular Formula:C₁₁H₉NO

Molecular Weight:171.19526

CID:1031432

PubChem ID:12871074

7-Methylquinoline-3-carbaldehyde Properties

Names and Identifiers

- 7-Methylquinoline-3-carbaldehyde
- 7-methyl-3-quinoline carboxaldehyde
- AKOS002391957
- AHHMSCOUJVNQBP-UHFFFAOYSA-N
- CS-0455944
- AB57089
- DTXSID90512021
- SCHEMBL554880
- 80231-38-5
- DB-359923
- 7-Methyl-quinoline-3-carbaldehyde
- +Expand
- InChIKey： AHHMSCOUJVNQBP-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H9NO/c1-8-2-3-10-5-9(7-13)6-12-11(10)4-8/h2-7H,1H3
- SMILES： CC1=CC2=C(C=C1)C=C(C=N2)C=O

Computed Properties

Exact Mass: 171.068413911g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 171.068413911g/mol
Heavy Atom Count: 13
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 30Å²

Experimental Properties

Melting Point: 119-120 ºC (ethanol )
Solubility: Very slightly soluble (0.26 g/l) (25 º C),
Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),

7-Methylquinoline-3-carbaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A189006481-1g	7-Methylquinoline-3-carbaldehyde	80231-38-5	95%	1g	$416.00	2023-09-01
Chemenu	CM144838-1g	7-methylquinoline-3-carbaldehyde	80231-38-5	95%	1g	$482	2021-08-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5417-100MG	7-methylquinoline-3-carbaldehyde	80231-38-5	95%	100MG	￥ 884.00	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1526611-1g	7-Methylquinoline-3-carbaldehyde	80231-38-5	98%	1g	￥4923.00	2024-07-28

7-Methylquinoline-3-carbaldehyde Related Literature

1. Fragmentation of KrN+ clusters after electron impact ionization. Short-time dynamics simulations and approximate multi-scale treatment†

Ivan Janeček,Pavel Naar,Martin Stachoň,Florent Xavier Gadea,René Kalus Phys. Chem. Chem. Phys., 2017,19, 2778-2790
2. Biosynthesis of the piperidine alkaloids: origin of the piperidine nucleus of N-methylisopelletierine

Chem. Commun. (London), 1968, 85-86
3. Luminescence studies on substituted niobocene ketene complexes: evidence for thermally activated excited-state processes involving arene torsion

Chem. Commun., 1996, 1221-1222
4. One-electron bonds are not “half-bonds”

David Wilian Oliveira de Sousa,Marco Antonio Chaer Nascimento Phys. Chem. Chem. Phys., 2019,21, 13319-13336
5. Two-photon degradable supramolecular assemblies of linear-dendritic copolymers†

Justin L. Mynar,Andrew P. Goodwin,Joel A. Cohen,Yingzhong Ma,Graham R. Fleming,Jean M. J. Fréchet Chem. Commun., 2007, 2081-2082
6. Inside front cover

Energy Environ. Sci., 2021,14, 530-530
7. Front cover

Analyst, 2015,140, 2047-2047
8. Macroporous double-network cryogels: formation mechanism, enhanced mechanical strength and temperature/pH dual sensitivity†

Qian Zhao,Jianzhong Sun,Xiaofei Wu,Yuteng Lin Soft Matter, 2011,7, 4284-4293
9. Inversion kinetics of some E/Z 3-(benzylidene)-2-oxo-indoline derivatives and their in silico CDK2 docking studies†‡

Hany S. Mansour,Hend A. A. Abd El-wahab,Ahmed M. Ali,Tarek Aboul-Fadl RSC Adv., 2021,11, 7839-7850
10. Back cover

Org. Biomol. Chem., 2020,18, 4485-4486

80231-38-5 (7-Methylquinoline-3-carbaldehyde) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:80231-38-5)7-Methylquinoline-3-carbaldehyde

Purity:99%

Quantity:1g

Price($):475.0